Cas no 134162-37-1 (3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-)

3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]- structure
134162-37-1 structure
Product Name:3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-
CAS No:134162-37-1
MF:C19H24N2O4S
MW:376.469863891602
CID:159332
PubChem ID:131713
Update Time:2025-04-19

3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-
    • 8-(benzenesulfonamido)-7-(3-pyridinyl)octanoic acid
    • 8-(benzenesulfonamido)-7-pyridin-3-yloctanoic acid
    • 3-Pyridineheptanoic acid, zeta-(((phenylsulfonyl)amino)methyl)-
    • 8-[(phenylsulfonyl)amino]-7-(pyridin-3-yl)octanoic acid
    • 8-Bspoa
    • SCHEMBL9732595
    • CHEMBL1196572
    • 134162-37-1
    • DTXSID50928482
    • 8-[(Benzenesulfonyl)amino]-7-(pyridin-3-yl)octanoic acid
    • CHEMBL557427
    • 8-Benzenesulfonylamino-7-pyridin-3-yl-octanoic acid; hydrochloride
    • BDBM50003758
    • Inchi: 1S/C19H24N2O4S/c22-19(23)12-6-1-3-8-17(16-9-7-13-20-14-16)15-21-26(24,25)18-10-4-2-5-11-18/h2,4-5,7,9-11,13-14,17,21H,1,3,6,8,12,15H2,(H,22,23)
    • InChI Key: IHYHXWDRZIXCRQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NCC(C1C=NC=CC=1)CCCCCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 376.14567842g/mol
  • Monoisotopic Mass: 376.14567842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 105Ų
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